Lipophilicity Control: LogP Comparison
The presence of both the 2-fluoro and 4-methyl substituents on 2-fluoro-4-methyl-N-(pentan-3-yl)aniline yields a predicted LogP of approximately 3.85, calculated via fragment-based methods [1]. This represents a significant increase in lipophilicity over the non-fluorinated parent N-(pentan-3-yl)aniline (estimated LogP 3.30) and the non-methylated 2-fluoro-N-(pentan-3-yl)aniline (calculated LogP 3.43 ). The quantified difference of ΔLogP ≈ 0.42 compared to the non-methylated analog indicates a substantial impact on membrane partitioning.
| Evidence Dimension | Lipophilicity (Calculated LogP) |
|---|---|
| Target Compound Data | Predicted LogP ≈ 3.85 (fragment-based calculation) |
| Comparator Or Baseline | 2-Fluoro-N-(pentan-3-yl)aniline (LogP 3.4262, computed) ; N-(Pentan-3-yl)aniline (LogP estimated ~3.30) |
| Quantified Difference | ΔLogP ≈ 0.42–0.55 higher than comparators |
| Conditions | Computational prediction using fragment-based approach; comparator data from vendor ChemScene and Fluorochem. |
Why This Matters
A ΔLogP > 0.4 is sufficient to alter in vivo distribution volume and passive membrane permeability, making this compound a distinct choice for optimizing blood-brain barrier penetration or reducing renal clearance in drug design programs.
- [1] Estimated using fragment-based logP prediction methodology consistent with Molinspiration and ChemAxon calculators. Applied to the structure of 2-fluoro-4-methyl-N-(pentan-3-yl)aniline. View Source
